Cas no 137-05-3 (Methyl 3-cyanoacrylate)

• Product Name: Methyl 3-cyanoacrylate
• CAS No: 137-05-3
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 174174
• Update Time: 2025-04-19

Methyl 3-cyanoacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyanoacrylate
• 2-Propenoic acid,2-cyano-, methyl ester
• EastMan Instant Adhesive 910
• METHYL 2-CYANOACRYLATE
• methyl 2-cyanoprop-2-enoate
• 2-Cyan-acrylsaeure-methylester
• 2-cyano-acrylic acid methyl ester
• Coapt
• Cyanolit
• here
• Krazy-Glue
• Mecrilat
• Mecrilate
• Mecrylate
• Methyl cyanoacrylate
• CA-7
• Coapt.
• Adhere
• eastman910
• CYANOACRYLIC ACID METHYL ESTER

• Inchi： 1S/C5H5NO2/c1-4(3-6)5(7)8-2/h1H2,2H3
• InChI Key： MWCLLHOVUTZFKS-UHFFFAOYSA-N
• SMILES： C(=C)(C#N)C(=O)OC

Computed Properties

• Exact Mass: 111.03200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: nD25 1.443. d20 1.1044
• Boiling Point: bp 48-49°
• Refractive Index: n20D 1.4459
• PSA: 50.09000
• LogP: 0.23918
• Solubility: Soluble in ether \ chloroform \ methyl chloride \ benzene \ dioxane, insoluble in methanol \ ethanol \ exposed in air, gradually polymerize

Methyl 3-cyanoacrylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 23-24/25-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38